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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B15562049

Get Quote

For researchers, scientists, and drug development professionals, NSC23005 sodium is a

potent and selective small molecule inhibitor of p18INK4C, a member of the INK4 family of

cyclin-dependent kinase (CDK) inhibitors. This document provides detailed application notes

and protocols for the use of NSC23005 sodium, with a focus on its solubility, preparation, and

application in hematopoietic stem cell (HSC) research.

NSC23005 sodium has been identified as a significant agent for promoting the ex vivo

expansion of both murine and human HSCs, making it a valuable tool in stem cell research and

regenerative medicine.[1] It functions by inhibiting p18INK4C, which in turn activates CDK4 and

CDK6, key regulators of the cell cycle, thereby stimulating HSC proliferation without inducing

differentiation or promoting the growth of leukemia cells.[2][3]

Physicochemical Properties and Solubility
NSC23005 sodium is a white to off-white solid with a molecular weight of 305.33 g/mol and a

molecular formula of C₁₃H₁₆NNaO₄S.[3][4] Accurate solubility is crucial for the preparation of

stock solutions and experimental reproducibility. The solubility of NSC23005 sodium in

commonly used laboratory solvents is summarized below. It is important to note that solubility

can be influenced by factors such as the purity of the compound, temperature, and the
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presence of moisture in the solvent. For optimal results, using fresh, high-purity solvents is

recommended.

Solvent Concentration (w/v)
Molar
Concentration

Notes

Water ≥ 100 mg/mL[3] ≥ 327.51 mM[3]

Water 61 mg/mL ~199.78 mM

DMSO 6.4 mg/mL[3] 20.96 mM[3]

Requires sonication

for complete

dissolution.[2][3]

DMSO 61 mg/mL ~199.78 mM

DMSO Soluble to 100 mM 100 mM

Ethanol 7 mg/mL ~22.93 mM

Note: Discrepancies in reported solubility values may exist between different suppliers. It is

advisable to consult the certificate of analysis for batch-specific data.

Signaling Pathway
NSC23005 sodium exerts its biological effects by modulating the cell cycle machinery. The

p18INK4C protein is a negative regulator of the G1 phase of the cell cycle. It binds to and

inhibits the activity of cyclin-dependent kinases 4 and 6 (CDK4/6). This inhibition prevents the

formation of active CDK4/6-Cyclin D complexes, which are responsible for phosphorylating and

inactivating the Retinoblastoma (Rb) protein. In its hypophosphorylated state, Rb binds to the

E2F transcription factor, preventing the expression of genes required for S-phase entry and cell

cycle progression. By inhibiting p18INK4C, NSC23005 sodium allows for the activation of

CDK4/6, subsequent Rb phosphorylation, release of E2F, and entry into the S-phase, leading

to cell proliferation.
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Experimental Workflow: HSC Expansion with NSC23005

Analysis Methods

1. Isolate Bone Marrow
from Murine Femurs/Tibias

2. Enrich for c-Kit⁺ HSCs
(e.g., MACS)

3. Seed Cells in
Expansion Medium

4. Add NSC23005 or
Vehicle Control

5. Incubate for 5-7 Days
(37°C, 5% CO₂)

6. Analyze HSC Expansion

Total Cell Count Flow Cytometry
(LSK Population) CFU Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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